Cas no 135053-13-3 (rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide)

Technical Introduction: rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide is a chiral cyclopentane derivative featuring both amino and carboxamide functional groups. Its stereochemistry, with (1R,2S) configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research. The compound’s rigid cyclopentane backbone enhances conformational stability, while the N-methylcarboxamide moiety improves solubility and bioavailability. Its bifunctional nature allows for versatile derivatization, enabling applications in drug discovery, particularly for targeting receptors or enzymes requiring stereospecific interactions. The racemic mixture provides flexibility for resolution into enantiopure forms, catering to diverse synthetic needs. This compound is suited for medicinal chemistry and preclinical studies, offering a balance of structural rigidity and functional group reactivity.

rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide structure

135053-13-3 structure

Product Name:rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide

CAS No:135053-13-3

MF:C₇H₁₄N₂O

MW:142.198861598969

MDL:MFCD34563869

CID:900463

PubChem ID:14865628

Update Time:2026-04-29

rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- Cyclopentanecarboxamide, 2-amino-N-methyl-, (1R,2S)-rel- (9CI)
- rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide
- MDL： MFCD34563869

rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-3210281-0.05g	rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide	135053-13-3	95.0%	0.05g	$202.0	2025-03-19
Enamine	EN300-3210281-0.1g	rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide	135053-13-3	95.0%	0.1g	$301.0	2025-03-19
Enamine	EN300-3210281-0.25g	rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide	135053-13-3	95.0%	0.25g	$431.0	2025-03-19
Enamine	EN300-3210281-0.5g	rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide	135053-13-3	95.0%	0.5g	$679.0	2025-03-19
Enamine	EN300-3210281-1.0g	rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide	135053-13-3	95.0%	1.0g	$871.0	2025-03-19
Enamine	EN300-3210281-2.5g	rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide	135053-13-3	95.0%	2.5g	$1707.0	2025-03-19
Enamine	EN300-3210281-5.0g	rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide	135053-13-3	95.0%	5.0g	$2525.0	2025-03-19
Enamine	EN300-3210281-10.0g	rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide	135053-13-3	95.0%	10.0g	$3746.0	2025-03-19
Enamine	EN300-3210281-1g	rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide	135053-13-3	95%	1g	$871.0	2023-09-04
Enamine	EN300-3210281-5g	rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide	135053-13-3	95%	5g	$2525.0	2023-09-04

rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide

Rac-(1R,2S)-2-Amino-N-Methylcyclopentane-1-Carboxamide: A Comprehensive Overview

The compound rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide, with CAS No. 135053-13-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in various research and industrial applications. In this article, we will delve into the structural properties, synthesis methods, biological activities, and recent advancements associated with this compound.

Chemical Structure and Properties

Rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide features a cyclopentane ring as its core structure. The stereochemistry at the 1R and 2S positions plays a crucial role in determining its physical and chemical properties. The molecule contains an amino group (-NH2) at the 2-position and an N-methylcarboxamide group (-CONHCH3) at the 1-position. This combination of functional groups imparts versatile reactivity and biological activity to the compound.

Synthesis and Characterization

The synthesis of rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide involves a series of well-established organic reactions. Typically, the starting material is a cyclopentane derivative, which undergoes amino group introduction via reductive amination or other suitable methods. The N-methylation step is then carried out to form the carboxamide group. Recent advancements in asymmetric catalysis have enabled the selective synthesis of enantiopure versions of this compound, which are highly valuable for pharmacological studies.

Biological Activity and Applications

Rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide has demonstrated promising biological activity in various assays. Its amino group makes it a potential substrate for enzymatic reactions, while the carboxamide group contributes to hydrogen bonding capabilities, enhancing its bioavailability. Recent studies have explored its role as a lead compound in drug discovery programs targeting neurodegenerative diseases and cancer.

Recent Research Findings

In 2023, researchers reported novel insights into the pharmacokinetics of rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide. Using advanced analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), they elucidated its absorption, distribution, metabolism, and excretion profiles in preclinical models. These findings have paved the way for optimizing its formulation for therapeutic use.

Furthermore, computational studies have revealed that the stereochemistry of this compound significantly influences its binding affinity to target proteins. Molecular docking simulations have identified potential interactions with key residues in enzyme active sites, suggesting its suitability as an inhibitor or modulator in drug design.

Conclusion

Rac-(1R,2S)-2-amino-N-methylcyclopentane-1-carboxamide (CAS No. 135053-13-3) stands out as a versatile molecule with immense potential in chemical and pharmaceutical research. Its unique structure, coupled with recent advancements in synthesis and biological evaluation methods, positions it as a valuable asset for developing innovative therapies and materials. As research continues to unfold, this compound is likely to contribute significantly to scientific progress across multiple disciplines.